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Compound of Interest

Compound Name: Disodium glutamate

Cat. No.: B3428490 Get Quote

Technical Support Center: Disodium Glutamate
Solubility
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive troubleshooting guides and frequently asked questions

(FAQs) to address challenges encountered when dissolving disodium glutamate in buffer

systems.

Frequently Asked Questions (FAQs)
Q1: What is the general solubility of disodium glutamate?

Disodium glutamate is highly soluble in water. Its solubility is reported to be 73.9 g/100 mL at

25°C.[1][2] However, its solubility in buffer systems can be influenced by several factors,

including pH, temperature, and the ionic strength of the buffer.[3]

Q2: How does pH affect the solubility of disodium glutamate?

The pH of the solution is a critical factor determining the solubility of glutamate salts. Glutamic

acid is an amino acid with two carboxylic acid groups and one amino group, which can exist in

different protonation states depending on the pH.[4][5] The solubility of glutamate is lowest near

its isoelectric point, where the net charge of the molecule is zero (zwitterionic form), leading to

precipitation.[4][6] As the pH moves away from the isoelectric point, either more acidic or more
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alkaline, the glutamate molecule becomes charged, increasing its interaction with water and

thus its solubility.[4][6]

Q3: How does temperature influence the solubility of disodium glutamate?

The solubility of disodium glutamate in aqueous solutions is temperature-dependent.

Generally, increasing the temperature will increase the solubility.[3] If you are encountering

solubility issues, gentle warming of the solution can aid in dissolution. However, be mindful of

the thermal stability of other components in your buffer.

Q4: What is the "salting out" effect and how does it relate to disodium glutamate solubility?

"Salting out" is a phenomenon where the solubility of a solute (in this case, disodium
glutamate) in an aqueous solution is reduced by the addition of high concentrations of salts.[7]

This occurs because the added salt ions compete for water molecules, reducing the amount of

water available to solvate the disodium glutamate, which can lead to precipitation.[7]

Therefore, working with very high concentration buffers or adding other salts to your

formulation can negatively impact the solubility of disodium glutamate.[3]

Data Presentation: Factors Affecting Disodium
Glutamate Solubility
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Factor
General Effect on
Solubility

Key Considerations

pH

Highly dependent; lowest near

the isoelectric point of glutamic

acid (~3.22) and increases

significantly at higher and

lower pH values.

For neutral to alkaline buffers

(pH > 7), solubility is generally

high as the carboxyl groups

are deprotonated. In acidic

buffers, protonation of the

carboxyl groups can lead to

the formation of the less

soluble zwitterionic form.

Temperature
Increases with increasing

temperature.[3]

Gentle warming can be used

to dissolve the compound.

Avoid excessive heat which

could degrade other buffer

components.

Ionic Strength

High ionic strength can

decrease solubility ("salting

out").[3][7]

Be cautious when using highly

concentrated buffers or adding

other salts to the solution. The

type of salt used can also

influence the extent of the

salting-out effect.

Buffer Species

Can influence solubility

through specific ion

interactions or by affecting the

overall ionic strength.

While specific data is limited,

buffers containing ions that can

form less soluble salts with

glutamate or sodium should be

used with caution, especially at

high concentrations.

Troubleshooting Guide
Problem: My disodium glutamate is not dissolving in the buffer.

Question: Is the pH of your buffer appropriate?
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Answer: The solubility of disodium glutamate is significantly influenced by pH. It is least

soluble near the isoelectric point of glutamic acid. Ensure your buffer's pH is sufficiently

neutral or alkaline (typically pH 7.0 or higher) to maintain the glutamate in its more soluble,

deprotonated form.[4][6]

Question: Have you tried gentle warming?

Answer: Increasing the temperature of the solution can help dissolve the disodium
glutamate.[3] Use a water bath or a stirrer with a hot plate on a low setting. Avoid boiling

the solution, as this may degrade other components.

Question: Is the concentration of disodium glutamate too high for your current buffer

conditions?

Answer: While highly soluble in water, the maximum achievable concentration in a specific

buffer may be lower due to ionic strength and pH. Try preparing a more dilute solution.

Problem: A precipitate has formed in my disodium glutamate solution after adding other

components or after storage.

Question: Did you add a high concentration of another salt to the solution?

Answer: This could be due to the "salting out" effect.[7] High concentrations of other salts

can reduce the solubility of disodium glutamate. If your protocol allows, try reducing the

concentration of the added salt.

Question: Has the temperature of the solution decreased?

Answer: If the solution was prepared at an elevated temperature and then cooled (e.g.,

stored at 4°C), the disodium glutamate may precipitate out as its solubility decreases at

lower temperatures. Gentle warming should redissolve the precipitate.

Question: Has the pH of the solution changed?

Answer: The addition of other components may have altered the pH of the buffer, shifting it

closer to the isoelectric point of glutamic acid and causing precipitation. Verify the pH of

the final solution and adjust if necessary.
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Experimental Protocols
Protocol 1: Preparation of a Concentrated Stock Solution of Disodium Glutamate (e.g., 1 M)

Materials:

Disodium glutamate powder

High-purity water (e.g., deionized, distilled)

Magnetic stirrer and stir bar

Volumetric flask

pH meter

Procedure:

1. Weigh the required amount of disodium glutamate powder for your desired concentration

and final volume.

2. Add approximately 80% of the final volume of high-purity water to the volumetric flask.

3. Place the stir bar in the flask and place it on the magnetic stirrer.

4. Slowly add the disodium glutamate powder to the water while stirring.

5. Allow the solution to stir until the powder is fully dissolved. If dissolution is slow, gentle

warming (e.g., to 37-50°C) can be applied.[8]

6. Once dissolved, allow the solution to cool to room temperature.

7. Check the pH of the solution. A solution of disodium glutamate in water will be slightly

alkaline.

8. Add high-purity water to reach the final desired volume.

9. Filter the solution through a 0.22 µm filter for sterilization and removal of any particulates.
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10. Store the solution at room temperature or as required by your experimental protocol. Be

aware that refrigeration may cause precipitation in highly concentrated solutions.

Protocol 2: Troubleshooting Precipitation in a Buffer

Initial Assessment:

Observe the nature of the precipitate (crystalline or amorphous).

Note the conditions under which precipitation occurred (e.g., after adding a specific

reagent, upon cooling).

Solubilization Attempts:

1. Gentle Warming: Place the solution in a water bath at 37°C and stir gently. Many

precipitates caused by cooling will redissolve.

2. pH Adjustment: Measure the pH of the solution. If it has drifted towards the isoelectric

point of glutamic acid, adjust it back to a more alkaline pH (e.g., 7.4 or higher) by adding a

small amount of a concentrated base (e.g., 1 M NaOH) dropwise while monitoring the pH.

3. Dilution: If the concentration of salts is high, the issue may be "salting out". If your

experimental design permits, try diluting the solution with the base buffer to reduce the

overall ionic strength.

Preventative Measures for Future Preparations:

Prepare the disodium glutamate solution separately in water before adding it to a

concentrated buffer.

When preparing complex buffers, add the disodium glutamate solution last and in a

stepwise manner with continuous stirring.

Avoid storing highly concentrated disodium glutamate solutions in the cold.
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Start: Prepare Buffer

Weigh Disodium Glutamate

Dissolve in 80% final volume of water

Stir and gently heat if necessary

Cool to Room Temperature
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Filter (0.22 µm)
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Caption: Workflow for preparing a disodium glutamate stock solution.
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Precipitate Observed

Was solution cooled?
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Caption: Troubleshooting guide for disodium glutamate precipitation.
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pH Scale Dominant Glutamate Form & Solubility
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Caption: Relationship between pH, glutamate form, and solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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